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Compound of Interest

Compound Name: Hexyl acrylate

Cat. No.: B147018 Get Quote

This guide provides crucial procedural information for the safe handling and disposal of Hexyl
acrylate in a laboratory setting, designed for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for minimizing risks and ensuring a

safe research environment.

Hazard Summary
Hexyl acrylate is a combustible liquid that can cause skin irritation, allergic skin reactions, and

respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE) and Exposure
Control
Proper selection and use of PPE are the primary defense against exposure to Hexyl acrylate.

Engineering controls, such as adequate ventilation, are also critical.[4]
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Exposure Control Parameter Specification Source

Occupational Exposure Limits
No value has been assigned

by Safe Work Australia.
[1]

Flash Point 68.33°C (155°F)

Glove Material

Nitrile or Butyl rubber is

recommended. Natural rubber

is not advised due to observed

penetration by similar acrylate

compounds.

Eye Protection

Chemical safety goggles or a

face shield compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge is necessary if

inhalation risk is present or if

working in a poorly ventilated

area.

Body Protection

A lab coat or chemical-

resistant apron and closed-toe

shoes are required.

Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle Hexyl acrylate in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. Avoid inhaling vapors or

mists.
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Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is a

combustible liquid.

Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be

allowed out of the workplace.

Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and

incompatible materials such as strong oxidizing agents, acids, and bases.

Segregation: Store away from foodstuffs.

Spill and Disposal Plan
Spill Response:

Evacuate: For large spills, clear the area of all personnel.

Ventilate: Increase ventilation to the area.

Containment: Prevent the spill from entering drains or waterways.

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.

Collection: Use spark-proof tools to collect the absorbed material and place it into a properly

labeled, sealed container for disposal.

Disposal:

Dispose of waste Hexyl acrylate and contaminated materials in accordance with all

applicable federal, state, and local regulations. Chemical waste generators are responsible

for determining if a discarded chemical is classified as hazardous waste.

Experimental Workflow for Handling Hexyl Acrylate
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The following diagram outlines the logical workflow for the safe handling of Hexyl acrylate in a

laboratory setting.

Preparation

Handling

Cleanup & Disposal

Spill Response

Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Obtain Hexyl Acrylate

Proceed to Handling

Perform Experimental Procedure

Keep Container Closed When Not in Use Evacuate Area

Spill Occurs

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in Labeled Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Contain Spill with Inert Material

Collect Waste in Labeled Container

Decontaminate Spill Area

After Spill Cleanup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b147018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexyl Acrylate.

Disclaimer: This information is intended for guidance and educational purposes only. Always

refer to the specific Safety Data Sheet (SDS) for Hexyl acrylate and follow all institutional and

regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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